Cas no 78173-95-2 (5-Carboxymethylaminomethyl-2-thiouridine)

5-Carboxymethylaminomethyl-2-thiouridine is a synthetic nucleoside derivative with distinctive structural features. It offers enhanced stability and improved solubility in aqueous solutions. This compound is highly valued in molecular biology research due to its ability to modulate nucleic acid function and its potential in drug discovery applications. Its unique properties make it a valuable tool for scientists investigating nucleotide metabolism and gene regulation.
5-Carboxymethylaminomethyl-2-thiouridine structure
78173-95-2 structure
Product Name:5-Carboxymethylaminomethyl-2-thiouridine
CAS No:78173-95-2
MF:C12H17N3O7S
MW:347.34428191185
CID:566826
PubChem ID:3037867
Update Time:2025-07-26

5-Carboxymethylaminomethyl-2-thiouridine Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[(1,2,3,4-tetrahydro-4-oxo-1-b-D-ribofuranosyl-2-thioxo-5-pyrimidinyl)methyl]-
    • 5-(carboxymethylaminomethyl)-2-thiouridine
    • 2-[[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-2-sulfanylidenepyrimidin-5-yl]methylamino]acetic acid
    • N-{[4-oxo-1-(beta-D-ribofuranosyl)-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl]methyl}glycine
    • DTXSID60228824
    • 2-(((1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)amino)aceticacid
    • cmnm(5)s(2)u
    • Glycine, N-((1,2,3,4-tetrahydro-4-oxo-1-beta-D-ribofuranosyl-2-thioxo-5-pyrimidinyl)methyl)-
    • 78173-95-2
    • 5-Carboxymethylaminomethyl-2-thiouridine
    • 2-thio-5-{[(carboxymethyl)amino]methyl}uridine
    • SCHEMBL104678
    • CHEBI:64336
    • 5-Cmtu
    • Q27133223
    • 2-(((1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)amino)acetic acid
    • Inchi： 1S/C12H17N3O7S/c16-4-6-8(19)9(20)11(22-6)15-3-5(1-13-2-7(17)18)10(21)14-12(15)23/h3,6,8-9,11,13,16,19-20H,1-2,4H2,(H,17,18)(H,14,21,23)/t6-,8-,9-,11-/m1/s1
    • InChI Key： VKLFQTYNHLDMDP-PNHWDRBUSA-N
    • SMILES： S=C1NC(C(CNCC(=O)O)=CN1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

  • Exact Mass: 347.07872106g/mol
  • Monoisotopic Mass: 347.07872106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 184Ų

5-Carboxymethylaminomethyl-2-thiouridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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5-Carboxymethylaminomethyl-2-thiouridine Suppliers

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(CAS:78173-95-2)5-(carboxymethylaminomethyl)-2-thiouridine
Order Number:NC33390
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
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NewCan Biotech Limited
(CAS:78173-95-2)5-(carboxymethylaminomethyl)-2-thiouridine
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Purity:97%
Quantity:10g
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